2-(4-cyanophenoxy)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• IUPAC Name: 2-(4-cyanophenoxy)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H17N3O4S/c18-11-14-1-5-15(6-2-14)24-12-17(21)20-10-9-13-3-7-16(8-4-13)25(19,22)23/h1-8H,9-10,12H2,(H,20,21)(H2,19,22,23)
• InChI Key: VKLZZLZBPDMKQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)COC2=CC=C(C=C2)C#N)S(=O)(=O)N
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

2-(4-cyanophenoxy)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as Compound A, and it has been found to have several properties that make it useful in scientific research.

Mechanism of Action

The mechanism of action of Compound A involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). This enzyme is overexpressed in many types of cancer cells, and its inhibition can lead to the suppression of tumor growth.
Biochemical and Physiological Effects
Compound A has been found to have several biochemical and physiological effects. Studies have shown that it can reduce the levels of lactate in cancer cells, which is a key factor in the development of tumors. Additionally, Compound A has been found to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound A in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a promising candidate for the development of new cancer treatments. However, one limitation of using Compound A is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for the research and development of Compound A. One area of focus is the development of new cancer treatments based on the inhibition of CAIX. Additionally, researchers are exploring the use of Compound A in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Finally, there is ongoing research into the optimization of the synthesis method for Compound A, with the goal of improving its efficiency and reducing its cost.

Synthesis Methods

The synthesis of Compound A involves the reaction of 2-(4-cyanophenoxy) acetamide with 2-(4-sulfamoylphenyl)ethylamine. This process results in the formation of Compound A, which is a white crystalline powder.

Scientific Research Applications

Compound A has been found to have potential applications in medical research, particularly in the field of cancer treatment. Studies have shown that Compound A has the ability to inhibit the growth of cancer cells, making it a promising candidate for the development of new cancer treatments.